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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for 1,7-Dihydroxy-
4-methoxyxanthone (CAS No. 87339-76-2), a naturally occurring xanthone.[1][2] The
information presented herein is essential for the identification, characterization, and quality
control of this compound in research and drug development settings. While comprehensive
spectroscopic data is ideal, this guide is compiled from available information, noting where
specific experimental data remains elusive in publicly accessible literature.

Molecular Structure and Properties

IUPAC Name: 1,7-dihydroxy-4-methoxyxanthen-9-one[1][3] Molecular Formula: C1aH100s5[1][3]
[4] Molecular Weight: 258.23 g/mol [1][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic
molecules. The following tables summarize the available NMR data for 1,7-Dihydroxy-4-
methoxyxanthone.
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13C NMR Data

The 13C NMR spectrum provides information on the carbon skeleton of the molecule. The data
presented below was reported in DMSO-de.[4]

Carbon Atom Chemical Shift (6) ppm
1 161.4
2 97.4
3 92.9
4 165.7
4a 157.1
5a 145.2
6 116.1
7 163.6
8 109.1
8a 108.2
9 181.7
9a 105.9
4-OCHs 55.6

Data sourced from Phytochemistry, 58, 1245
(2001) as cited by SpectraBase.[4]

1H NMR Data

Specific experimental *H NMR data for 1,7-Dihydroxy-4-methoxyxanthone is not readily
available in the reviewed literature. For structural confirmation, it would be necessary to acquire
this data.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule. While the
specific IR spectrum for 1,7-Dihydroxy-4-methoxyxanthone is not available, a typical
xanthone structure would exhibit the following characteristic absorption bands:

Functional Group Expected Absorption Range (cm™?)
O-H stretch (phenolic) 3200-3600 (broad)

C-H stretch (aromatic) 3000-3100

C=0 stretch (conjugated ketone) 1610-1660

C=C stretch (aromatic) 1450-1600

C-O stretch (ether and phenol) 1000-1300

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of a
molecule, confirming its molecular weight and aspects of its structure. The specific mass
spectrum for 1,7-Dihydroxy-4-methoxyxanthone is not detailed in the available literature. For
a compound with the molecular formula C14H1005, the expected exact mass of the molecular
ion [M]* would be approximately 258.05 g/mol .[1][4]

Experimental Protocols

The following are detailed, representative protocols for the spectroscopic analysis of xanthone
compounds, based on standard laboratory practices.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Approximately 5-10 mg of the purified 1,7-Dihydroxy-4-
methoxyxanthone sample is dissolved in approximately 0.6 mL of deuterated dimethyl
sulfoxide (DMSO-ds).

 Instrumentation: A high-resolution NMR spectrometer, such as a Bruker Avance series or
equivalent, operating at a proton frequency of 400 MHz or higher, is used.
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* 'H NMR Acquisition: The sample is placed in the spectrometer. The spectrum is acquired at
room temperature. Key parameters include a 90° pulse, a spectral width of approximately 16
ppm, and a sufficient number of scans to achieve an adequate signal-to-noise ratio.

e 13C NMR Acquisition: A proton-decoupled 3C NMR spectrum is acquired. A larger number of
scans is typically required due to the lower natural abundance of 13C.

o Data Processing: The resulting free induction decay (FID) is Fourier transformed, phase-
corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent
peak of DMSO-de (6 2.50 for *H and & 39.52 for 13C).

Fourier-Transform Infrared (FTIR) Spectroscopy

o Sample Preparation (KBr Pellet Method):

o Approximately 1-2 mg of the solid sample is finely ground with about 100-200 mg of dry
potassium bromide (KBr) powder in an agate mortar.

o The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

e Instrumentation: An FTIR spectrometer, such as a Thermo Scientific Nicolet series or
equivalent, is used.

o Data Acquisition: A background spectrum of the empty sample compartment is recorded. The
KBr pellet containing the sample is then placed in the sample holder, and the spectrum is
recorded, typically in the range of 4000 to 400 cm™1,

o Data Processing: The resulting spectrum is displayed in terms of transmittance or
absorbance versus wavenumber (cm~1).

Mass Spectrometry (MS)

o Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent such as
methanol or acetonitrile.

¢ Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system
(LC-MS), is used. Electrospray ionization (ESI) is a common ionization technique for this
type of compound.
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« Data Acquisition: The sample solution is introduced into the ion source. Mass spectra are
acquired in both positive and negative ion modes over a mass range appropriate for the
expected molecular weight (e.g., m/z 50-500).

« Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion peak
and characteristic fragment ions.

Workflow Visualization

The following diagram illustrates a typical workflow for the spectroscopic analysis of a purified
natural product like 1,7-Dihydroxy-4-methoxyxanthone.
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Caption: Workflow for the spectroscopic analysis of 1,7-Dihydroxy-4-methoxyxanthone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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